Hydrofluoric acid

Specification

• Description: Hydrogen fluoride is a colorless, fuming liquid or gas with a strong, irritating odor. It is usually shipped in steel cylinders as a compressed gas. Hydrogen fluoride readily dissolves in water to form colorless hydrofluoric acid solutions; dilute solutions are visibly indistinguishable from water.; Hydrofluoric acid, solution appears as a colorless fuming mobile aqueous solution with a pungent odor. Corrosive to metals and tissue. Highly toxic by ingestion and inhalation. Exposure to fumes or very short contact with liquid may cause severe painful burns; penetrates skin to cause deep-seated ulceration that may lead to gangrene.; Hydrogen fluoride, anhydrous appears as a colorless fuming liquid boiling at 67 °F. Shipped as a liquid confined under its own vapor pressure. Corrosive to metals and tissue. Very short contact with fumes or small quantities of the liquid can cause severe, painful burns. Vapors are heavier than air. Used as a catalyst and raw material in chemical manufacture. Rate of onset: Immediate & Delayed Persistence: Minutes to hours Odor threshold: 0.4 ppm Source/use/other hazard: Aluminum and other metal industries; insecticide manufacturing-corrosive liq.; Fluorine atom is a halogen. It has a role as a micronutrient.; Hydrogen fluoride (Hydrofluoric acid) is a weak acid that is a precursor to almost all fluorine compounds, including pharmaceuticals such as [DB00472] (Prozac). It is used as a chemical reagent in several industrial processes such as oil refinery. It is also used as etchant, cleaning agent, and a reagent to dissolve oxides and silicates.; Hydrogen fluoride is used in the production of aluminum and chlorofluorocarbons, and in the glass etching and chemical industries. Acute (short-term) inhalation exposure to gaseous hydrogen fluoride can cause severe respiratory damage in humans, including severe irritation and lung edema. Severe eye irritation and skin burns may occur following eye or skin exposure in humans. Chronic (long-term) exposure in workers has resulted in skeletal fluorosis, a bone disease. Animal studies have reported effects on the lungs, liver, and kidneys from acute and chronic inhalation exposure to hydrogen fluoride. Studies investigating the carcinogenic potential of hydrogen fluoride are inconclusive. EPA has not classified hydrogen fluoride for carcinogenicity.; Hydron;fluoride is a natural product found in Catha edulis with data available.; HF can refer to both hydrogen fluoride (gas) and hydrofluoric acid. Hydrofluoric acid is a solution of hydrogen fluoride (HF) in water. It is a precursor to almost all fluorine compounds, including pharmaceuticals such as fluoxetine (Prozac), surface coatings such as PTFE (Teflon), and elemental fluorine itself. Hydrofluoric acid is classified as a weak acid because of its lower dissociation constant compared to the strong acids. Hydrofluoric acid is produced by treatment of the mineral fluorite (CaF2) with concentrated sulfuric acid. When combined at 265 °C, these two substances react to produce hydrogen fluoride and calcium sulfate. HF is used in oil refining, the production of organofluorines, fluorides and glass etching. Hydrofluoric acid is also used for dissolving rock samples (usually powdered) prior to analysis.; Hydrofluoric acid. A solution of hydrogen fluoride in water. It is a colorless fuming liquid which can cause painful burns.; See also: Fluoride Ion (has active moiety); Hydrofluoric Acid; Sodium Fluoride (component of) ... View More ...
• CAS No.: 7664-39-3
• Molecular Formula: FH; HF
• Molecular Weight: 20.0064 g/mol
• IUPAC Name: fluorane
• Standard InChI: InChI=1S/FH/h1H
• Standard InChI Key: KRHYYFGTRYWZRS-UHFFFAOYSA-N
• Impurities: 0.015% H2SIF6; 0.003% sulfur dioxide; 0.005% sulfuric acid; and 0.02% water.
• SMILES: F
• Canonical SMILES: F
• Boiling Point: 152 °F at 760 mmHg for 70% solution (ICSC, 2024); 67.1 °F at 760 mmHg (EPA, 1998); 19.51 °C; 2.5 °C at 400 mm Hg; -13.2 °C at 200 mm Hg; -28.2 °C at 100 mm Hg; -45.0 °C at 40 mm Hg; -56.0 °C at 20 mm Hg; -74.7 °C at 5 mm Hg; 20 °C; 66,4 °C; 67 °F
• Colorform: Colorless gas, fumes in air
• Flash Point: Not Flammable (EPA, 1998)
• Melting Point: -92.2 °F for 70% solution (ICSC, 2024); -118.4 °F (EPA, 1998); -83.57 °C; -83 °C; - 69 °C; -118 °F